Cas no 10447-39-9 (Quifenadine)

• Product Name: Quifenadine
• CAS No: 10447-39-9
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 144406
• PubChem ID: 65600
• Update Time: 2025-04-19

Quifenadine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-methanol,a,a-diphenyl-
• 1-azabicyclo[2.2.2]octan-3-yl(diphenyl)methanol
• PHENCAROL
• Quifenadine
• Chinuclidyl-3-diphenyl-carbinol
• Diphenyl-3-quinuclidylcarbinol
• Diphenyl-chinuclidin-3-yl-methanol
• FENCAROL
• alpha,alpha-Diphenyl-1-azabicyclo[2.2.2]octane-3-methanol
• QC-PH
• QUIFENADINE HYDROCHLORIDE
• Diphenyl(quinuclidin-4-yl)Methanol
• α,α-Diphenyl-3-quinuclidinemethanol
• 1-azabicyclo[2.2.2]oct-8-yl-diphenyl-methanol
• 1-azabicyclo[2.2.2]oct-3-yl(diphenyl)methanol
• (3-QUINUCLIDINYL)DIPHENYL METHANOL HYDROCHLORIDE
• DTXCID4026187
• HY-122761
• QUIFENADINE [WHO-DD]
• DTXSID6046187
• NCGC00160492-01
• SCHEMBL1813124
• Tox21_111852
• CHEBI:134746
• Quifenadinum
• Quifenadino
• (3-QUINUCLIDINYL)DIPHENYL CARBINOL HYDROCHLORIDE
• Benzhydrol, .alpha.-(3-quinuclidinyl)-
• 10447-39-9
• 3-Quinuclidinemethanol, .alpha.,.alpha.-diphenyl-
• Quifenadine [INN]
• Quifenadino [INN-Spanish]
• alpha,alpha-Diphenyl-3-quinuclidinemethanol
• Oprea1_250552
• alpha,alpha-Diphenyl-3-chinuclidinylmethanol
• CAS-10447-39-9
• BRN 1542055
• 3-Quinuclidinemethanol, alpha,alpha-diphenyl-
• NCGC00160492-02
• Quifenadinum [INN-Latin]
• Quifenadine (INN)
• MLS006011470
• Phencarol [as hydrochloride]
• Diphenyl(quinuclidin-3-yl)methanol
• {1-azabicyclo[2.2.2]octan-3-yl}diphenylmethanol
• Phencarol; Fenatin; Fencarol
• Q4497981
• VS-07290
• AG-205/05218021
• CS-0088847
• BCP21301
• SMR002499074
• AB00637982-07
• W9A18RJ49B
• Fencarol [as hydrochloride]
• 1-Azabicyclo(2.2.2)octane-3-methanol, alpha,alpha-diphenyl-
• PZMAHNDJABQWGS-UHFFFAOYSA-N
• .alpha.,.alpha.-Diphenyl-3-quinuclidinemethanol
• AKOS022061528
• DB13713
• CHEMBL1187694
• D10230
• Fenkarol
• Benzhydrol, alpha-(3-quinuclidinyl)-
• UNII-W9A18RJ49B
• AKOS001668833
• SCHEMBL15292380

• Inchi： 1S/C20H23NO/c22-20(17-7-3-1-4-8-17,18-9-5-2-6-10-18)19-15-21-13-11-16(19)12-14-21/h1-10,16,19,22H,11-15H2
• InChI Key： PZMAHNDJABQWGS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CN2CCC1CC2

Computed Properties

• Exact Mass: 329.15500
• Monoisotopic Mass: 293.177964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 3.4

Experimental Properties

• Density: 1.17
• Melting Point: 239 ºC
• Boiling Point: 430.2°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.64
• PSA: 23.47000
• LogP: 4.00420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes